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Compound Name: Hentriacontane

Cat. No.: B1218953 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hentriacontane (C₃₁H₆₄) is a long-chain, saturated hydrocarbon, also known as

n-hentriacontane.[1] Its high molecular weight, chemical inertness, thermal stability, and well-

defined chromatographic behavior make it an excellent certified analytical standard.[2] It is

particularly valuable in analytical techniques such as Gas Chromatography (GC) and Gas

Chromatography-Mass Spectrometry (GC-MS). This document outlines the key applications,

physicochemical properties, and detailed protocols for the effective use of Hentriacontane as

a certified analytical standard in a laboratory setting.

Key Applications
As a certified analytical standard, Hentriacontane serves several critical functions in analytical

chemistry:

Retention Index (RI) Marker: In GC and GC-MS, retention times can vary between

instruments and even between runs on the same instrument. Hentriacontane, as part of a

homologous series of n-alkanes, is used to convert retention times into system-independent

Retention Indices (RI).[3][4] This allows for more reliable compound identification by

comparing experimental RI values with those in literature and databases.[5]

Internal Standard (IS): For the quantification of other long-chain alkanes or similar

compounds in complex matrices like environmental samples, plant extracts, or petroleum
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products.[3][6] Using an internal standard corrects for variations in injection volume and

potential sample loss during preparation.

Method Development and Validation: Hentriacontane can be used to test and validate

analytical methods for the analysis of high-molecular-weight, non-polar compounds, ensuring

the method's accuracy, precision, and robustness.[7]

Data Presentation
Quantitative data for Hentriacontane is summarized below for easy reference.

Table 1: Physicochemical Properties of Hentriacontane

Property Value Reference

Chemical Formula C₃₁H₆₄ [8]

Molecular Weight 436.84 g/mol [2]

CAS Number 630-04-6 [8]

Appearance White, waxy solid/crystals [8][9]

Melting Point 67-69 °C [2]

Boiling Point 458 °C @ 760 mmHg [8]

Assay (as standard) ≥98.0% (GC) [2]

| Solubility | Insoluble in water; Soluble in non-polar solvents like hexane, heptane, and

benzene. |[10][11] |

Table 2: Key Mass Spectral Data for Hentriacontane (Electron Ionization)
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Interpretation

57 100 C₄H₉⁺ (base peak)

71 ~70 C₅H₁₁⁺

85 ~70 C₆H₁₃⁺

99 ~30 C₇H₁₅⁺

436 Low Molecular Ion (M⁺)

Data is compiled from NIST and PubChem mass spectral libraries. The fragmentation pattern is

characteristic of long-chain n-alkanes.[1][12]

Experimental Protocols
These protocols provide a framework for using Hentriacontane. Researchers should optimize

parameters for their specific instrumentation and application.

Protocol 1: Preparation of Stock and Working Standards
Objective: To prepare accurate concentrations of Hentriacontane solutions for use as a

calibration or internal standard.

Materials:

Hentriacontane certified analytical standard (neat solid)[2]

n-Hexane or n-Heptane, analytical grade

Analytical balance (4-decimal place)

Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Glass pipettes or calibrated micropipettes

Vials with PTFE-lined caps
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Procedure:

Stock Solution Preparation (e.g., 1000 µg/mL): a. Accurately weigh 10.0 mg of

Hentriacontane standard using an analytical balance. b. Quantitatively transfer the solid to a

10 mL Class A volumetric flask. c. Add a small amount of n-hexane (approx. 5 mL) and

gently swirl to dissolve the solid. A brief sonication may aid dissolution. d. Once fully

dissolved, bring the flask to the 10 mL mark with n-hexane. e. Cap the flask and invert it 15-

20 times to ensure homogeneity. This is the Stock Solution.

Working Standard Preparation (e.g., 10 µg/mL): a. Transfer 1.0 mL of the 1000 µg/mL Stock

Solution into a 100 mL Class A volumetric flask using a calibrated pipette. b. Dilute to the

mark with n-hexane. c. Cap and invert to mix thoroughly. This is the Working Standard. d.

Prepare further dilutions as required for the specific analytical range.

Storage: Store all solutions in tightly sealed vials at 4°C. Long-chain alkanes are stable, but

solvent evaporation can alter concentrations.

Protocol 2: GC-MS Analysis of Hentriacontane
Objective: To establish a robust GC-MS method for the detection and quantification of

Hentriacontane.

Instrumentation & Consumables:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Capillary column: A non-polar column such as DB-5ms or equivalent (e.g., 30 m x 0.25 mm

ID x 0.25 µm film thickness) is recommended.[13]

Carrier Gas: Helium or Hydrogen, high purity

Autosampler vials with inserts

Typical GC-MS Parameters:
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Parameter Recommended Setting

Injection Port Temp. 300-320 °C

Injection Mode Splitless (for trace analysis) or Split

Injection Volume 1 µL

Carrier Gas Helium

Flow Rate 1.0 - 1.5 mL/min (Constant Flow)

Oven Program Initial: 100°C, hold 2 min

Ramp: 10°C/min to 320°C

Hold: 10 min at 320°C

MS Transfer Line Temp. 320 °C

Ion Source Temp. 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range (m/z) 50 - 500 amu

Acquisition Mode

Full Scan (for identification) or Selected Ion

Monitoring (SIM) using m/z 57, 71, 85 for

enhanced sensitivity.[6]

Note: The high final temperature and long hold

time are necessary to ensure the elution of the

high-boiling point Hentriacontane.

Mandatory Visualizations
Workflow for Analysis Using an Internal Standard

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/6144037_Improved_GCMS_Method_for_Quantitation_of_n_-Alkanes_in_Plant_and_Fecal_Material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Analysis

Data Processing

Weigh Hentriacontane (IS)
and prepare stock solution

Spike known amount of IS
into prepared sample

Prepare Sample
(e.g., extraction, cleanup)

Inject spiked sample
into GC-MS

Acquire Chromatographic
and Mass Spectral Data

Integrate Peak Areas
(Analyte and IS)

Calculate Analyte Concentration

Calculate Response Factor
from Calibration Standards

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Hentriacontane as an internal standard (IS).
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Logical Diagram for Retention Index Calculation
Caption: Logical relationship for calculating the Linear Retention Index (RI) of an analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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